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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitro Red (CAS 56431-61-9) is a fluorescent dye utilized in various biological and chemical

research applications, primarily for fluorescent labeling and staining.[1] Its chemical formula is

C₁₆H₁₀N₄Na₂O₉S₂, with a molecular weight of 512.38 g/mol .[2] Proper preparation of a stock

solution is critical for ensuring experimental reproducibility and accuracy. These application

notes provide a detailed protocol for the preparation, storage, and quality control of a Nitro
Red stock solution.

Data Presentation
A summary of the key quantitative data for Nitro Red is presented in the table below for easy

reference.
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Property Value Source(s)

CAS Number 56431-61-9 [1][2]

Molecular Formula C₁₆H₁₀N₄Na₂O₉S₂ [2]

Molecular Weight 512.38 g/mol [2]

Appearance Red powder [1]

Solubility Soluble or dispersible in water [3][4]

Storage (Solid)
Room temperature, away from

light
[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nitro Red Stock
Solution in Water
This protocol describes the preparation of a 10 mM stock solution of Nitro Red in water.

Deionized or distilled water is recommended to ensure the purity of the solution.

Materials:

Nitro Red powder (CAS 56431-61-9)

High-purity water (distilled or deionized)

Microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Aluminum foil

Procedure:
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Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Nitro Red.[2]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Weighing the Nitro Red Powder:

Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 5.12 mg of Nitro Red powder into the microcentrifuge tube. This will

yield a 10 mM solution in 1 mL of solvent.

Dissolution:

Add 1.0 mL of high-purity water to the microcentrifuge tube containing the Nitro Red
powder.

Cap the tube securely.

Vortex the tube vigorously for 1-2 minutes, or until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. If necessary,

sonication can be used to aid dissolution.

Storage:

Wrap the microcentrifuge tube containing the Nitro Red stock solution in aluminum foil to

protect it from light.

For short-term storage (up to one week), the solution can be stored at 2-8°C.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes and store them at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Quality Control of Nitro Red Stock Solution
Regular quality control is essential to ensure the integrity and performance of the Nitro Red
stock solution.

Materials:
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Nitro Red stock solution

UV-Vis spectrophotometer

Fluorometer or fluorescence plate reader

Appropriate buffer for dilution (e.g., PBS)

Procedure:

Concentration Verification (Absorbance Measurement):

Dilute a small aliquot of the Nitro Red stock solution in a suitable buffer to a concentration

that falls within the linear range of the spectrophotometer.

Measure the absorbance spectrum of the diluted solution.

While the specific extinction coefficient for Nitro Red is not readily available in the

searched literature, consistency in the absorbance maximum and value across batches

can be used as a quality control parameter.

Functional Check (Fluorescence Measurement):

Further dilute the stock solution in the appropriate assay buffer.

Measure the fluorescence intensity using a fluorometer or fluorescence plate reader.

The excitation and emission maxima should be determined empirically for the specific

instrumentation and buffer conditions. Consistent fluorescence intensity between freshly

prepared and stored aliquots indicates stability.

Mandatory Visualizations
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Workflow for Preparing Nitro Red Stock Solution
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Caption: A flowchart illustrating the key steps for preparing and storing a Nitro Red stock

solution.
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Quality Control Workflow for Nitro Red Stock Solution
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Caption: A diagram outlining the quality control procedures for a Nitro Red stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Nitro
Red Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584791#how-to-prepare-a-nitro-red-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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